DBCO-S-S-PEG3-biotin
DBCO-S-S-PEG3-biotin
DBCO-S-S-PEG3-biotin is a cleavable reagent for introduction of a biotin moiety to azide-containing biomolecules using copper-free Click Chemistry. The disulfide bond in this linker can be cleaved using reducing agents such as DTT, BME and TCEP to remove the biotin label. PEG Linkers may be useful in the development of antibody drug conjugates (ADCs).
Brand Name:
Vulcanchem
CAS No.:
1430408-09-5
VCID:
VC0525117
InChI:
InChI=1S/C42H56N6O8S3/c49-37(12-6-5-11-36-41-34(30-57-36)46-42(53)47-41)43-18-21-54-23-25-56-26-24-55-22-19-44-39(51)17-27-58-59-28-20-45-38(50)15-16-40(52)48-29-33-9-2-1-7-31(33)13-14-32-8-3-4-10-35(32)48/h1-4,7-10,34,36,41H,5-6,11-12,15-30H2,(H,43,49)(H,44,51)(H,45,50)(H2,46,47,53)/t34-,36-,41-/m0/s1
SMILES:
O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCOCCOCCOCCNC(CCSSCCNC(CCC(N(CC3=C(C#C4)C=CC=C3)C5=C4C=CC=C5)=O)=O)=O)=O)[C@@]2([H])N1
Molecular Formula:
C42H56N6O8S3
Molecular Weight:
869.12
DBCO-S-S-PEG3-biotin
CAS No.: 1430408-09-5
Inhibitors
VCID: VC0525117
Molecular Formula: C42H56N6O8S3
Molecular Weight: 869.12
Purity: >95% (or refer to the Certificate of Analysis)
CAS No. | 1430408-09-5 |
---|---|
Product Name | DBCO-S-S-PEG3-biotin |
Molecular Formula | C42H56N6O8S3 |
Molecular Weight | 869.12 |
IUPAC Name | N-(24-((Z)-dibenzo[b,f]azocin-5(6H)-yl)-13,21,24-trioxo-3,6,9-trioxa-16,17-dithia-12,20-diazatetracosyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide |
Standard InChI | InChI=1S/C42H56N6O8S3/c49-37(12-6-5-11-36-41-34(30-57-36)46-42(53)47-41)43-18-21-54-23-25-56-26-24-55-22-19-44-39(51)17-27-58-59-28-20-45-38(50)15-16-40(52)48-29-33-9-2-1-7-31(33)13-14-32-8-3-4-10-35(32)48/h1-4,7-10,34,36,41H,5-6,11-12,15-30H2,(H,43,49)(H,44,51)(H,45,50)(H2,46,47,53)/t34-,36-,41-/m0/s1 |
Standard InChIKey | ZJVGOGQIAYMKAS-MZOCQUDTSA-N |
SMILES | O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCOCCOCCOCCNC(CCSSCCNC(CCC(N(CC3=C(C#C4)C=CC=C3)C5=C4C=CC=C5)=O)=O)=O)=O)[C@@]2([H])N1 |
Appearance | Solid powder |
Description | DBCO-S-S-PEG3-biotin is a cleavable reagent for introduction of a biotin moiety to azide-containing biomolecules using copper-free Click Chemistry. The disulfide bond in this linker can be cleaved using reducing agents such as DTT, BME and TCEP to remove the biotin label. PEG Linkers may be useful in the development of antibody drug conjugates (ADCs). |
Purity | >95% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | DBCO-S-S-PEG3-biotin |
Reference | 1: Deng CY, Long YY, Liu S, Chen ZB, Li C. [Construction of biotin-modified polymeric micelles for pancreatic cancer targeted photodynamic therapy]. Yao Xue Xue Bao. 2015 Aug;50(8):1038-44. Chinese. PubMed PMID: 26669006. 2: Zhu W, Song Z, Wei P, Meng N, Teng F, Yang F, Liu N, Feng R. Y-shaped biotin-conjugated poly (ethylene glycol)-poly (epsilon-caprolactone) copolymer for the targeted delivery of curcumin. J Colloid Interface Sci. 2015 Apr 1;443:1-7. doi: 10.1016/j.jcis.2014.11.073. Epub 2014 Dec 6. PubMed PMID: 25526295. 3: Ke S, Wright JC, Kwon GS. Avidin-biotin-PEG-CPA complexes as potential EPR-directed therapeutic protein carriers: preparation and characterization. Bioconjug Chem. 2007 Sep-Oct;18(5):1644-50. Epub 2007 Aug 18. PubMed PMID: 17705554. 4: Kaiser K, Marek M, Haselgrübler T, Schindler H, Gruber HJ. Basic studies on heterobifunctional biotin-PEG conjugates with a 3-(4-pyridyldithio)propionyl marker on the second terminus. Bioconjug Chem. 1997 Jul-Aug;8(4):545-51. PubMed PMID: 9258454. |
Last Modified | Aug 20 2021 |
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